Cas no 75668-38-1 (1-Bromo-2,3-dimethoxy-2-methylpropane)

• Product Name: 1-Bromo-2,3-dimethoxy-2-methylpropane
• CAS No: 75668-38-1
• MF: C₆H₁₃BrO₂
• MW: 197.070221662521
• CID: 5779005
• PubChem ID: 12591994
• Update Time: 2025-06-07

1-Bromo-2,3-dimethoxy-2-methylpropane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2,3-dimethoxy-2-methylpropane
• 75668-38-1
• EN300-7616918
• 1-Bromo-2,3-dimethoxy-2-methylpropane

• Inchi： 1S/C6H13BrO2/c1-6(4-7,9-3)5-8-2/h4-5H2,1-3H3
• InChI Key： VGKYOIYBBMBRJB-UHFFFAOYSA-N
• SMILES： BrCC(C)(COC)OC

Computed Properties

• Exact Mass: 196.00989g/mol
• Monoisotopic Mass: 196.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 77.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-Bromo-2,3-dimethoxy-2-methylpropane

Recent Advances in the Application of 1-Bromo-2,3-dimethoxy-2-methylpropane (CAS: 75668-38-1) in Chemical Biology and Pharmaceutical Research

The compound 1-Bromo-2,3-dimethoxy-2-methylpropane (CAS: 75668-38-1) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This halogenated ether derivative serves as a crucial building block in organic synthesis, particularly in the preparation of complex molecular architectures for drug discovery and development. Recent studies have highlighted its role as an alkylating agent in nucleophilic substitution reactions, enabling the efficient introduction of dimethoxy-methylpropyl moieties into various pharmacophores.

In the context of medicinal chemistry, 75668-38-1 has been employed in the synthesis of novel antiviral and anticancer compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in creating prodrug candidates targeting viral polymerases, where the bromo-substituent facilitated selective modification of nucleoside analogs. The dimethoxy groups in the molecule were found to enhance solubility and bioavailability of the resulting compounds, addressing a common challenge in drug development.

From a mechanistic perspective, research has focused on understanding the reactivity patterns of 1-Bromo-2,3-dimethoxy-2-methylpropane under different conditions. Advanced computational studies using density functional theory (DFT) have provided insights into its conformational preferences and reaction pathways. These theoretical investigations, combined with experimental data, have established optimal conditions for its use in stereoselective transformations, particularly in the construction of chiral centers adjacent to ether functionalities.

The compound's stability profile has been another area of active investigation. Recent stability-indicating HPLC methods have been developed to monitor its degradation under various storage conditions, providing valuable data for industrial-scale applications. These studies have confirmed that while the bromo-substituent makes the compound reactive toward nucleophiles, proper handling and storage can maintain its integrity for extended periods.

In the field of chemical biology, 75668-38-1 has emerged as a valuable tool for protein modification. Its ability to selectively alkylate cysteine residues under mild conditions has been exploited in bioconjugation strategies. A 2024 Nature Chemical Biology publication reported its successful application in creating stable protein-drug conjugates with improved pharmacokinetic properties, opening new avenues for targeted therapies.

Looking forward, the unique properties of 1-Bromo-2,3-dimethoxy-2-methylpropane continue to inspire innovative applications. Current research directions include its use in the development of stimuli-responsive drug delivery systems and as a key intermediate in the synthesis of bioactive natural product analogs. The compound's versatility and the growing understanding of its reactivity suggest it will remain an important tool in chemical biology and pharmaceutical research for years to come.